2-chloro-1-(1,2-thiazol-3-yl)ethan-1-one
Overview
Description
2-Chloro-1-(1,2-thiazol-3-yl)ethan-1-one, also known as 2-chloro-1-thiazolethione, is a compound that has been studied extensively for its potential applications in the scientific research field. It has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
2-Chloro-1-(1,2-thiazol-3-yl)ethan-1-one has been studied extensively for its potential applications in the scientific research field. It has been found to have a variety of applications, including as a reagent for the selective detection of nitrite, as an inhibitor of the enzyme monoamine oxidase, as an inhibitor of the enzyme acetylcholinesterase, and as a potential inhibitor of the enzyme cyclooxygenase. It has also been found to have potential applications in the field of cancer research, as it has been found to have the ability to inhibit the growth of certain types of cancer cells.
Mechanism of Action
2-Chloro-1-(1,2-thiazol-3-yl)ethan-1-one has been found to act through a variety of mechanisms. It has been found to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of certain neurotransmitters in the brain. It has also been found to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects
2-Chloro-1-(1,2-thiazol-3-yl)ethan-1-one has been found to have a variety of biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme monoamine oxidase, which can lead to an increase in the levels of certain neurotransmitters in the brain. It has also been found to act as an inhibitor of the enzyme acetylcholinesterase, which can lead to an increase in the levels of the neurotransmitter acetylcholine. Additionally, it has been found to act as an inhibitor of the enzyme cyclooxygenase, which can lead to a decrease in the production of prostaglandins and other inflammatory mediators.
Advantages and Limitations for Lab Experiments
2-Chloro-1-(1,2-thiazol-3-yl)ethan-1-one has been found to have a variety of advantages and limitations for lab experiments. One of the main advantages of using this compound is that it is relatively easy to synthesize and is readily available. Additionally, it is relatively non-toxic and does not have any known side effects. However, it has been found to be relatively unstable and may degrade over time. Additionally, it can be difficult to accurately measure the concentrations of this compound in lab experiments.
Future Directions
The potential future directions for 2-Chloro-1-(1,2-thiazol-3-yl)ethan-1-one are numerous. One potential direction is to further investigate its potential applications in the field of cancer research. Additionally, further research could be done to investigate its potential therapeutic applications, such as its potential to act as an inhibitor of the enzyme monoamine oxidase or as an inhibitor of the enzyme acetylcholinesterase. Additionally, further research could be done to investigate its potential applications in the field of drug development, as it has been found to have the potential to act as an inhibitor of certain enzymes. Finally, further research could be done to investigate its potential applications in the field of biotechnology, as it has been found to have the potential to act as a reagent for the selective detection of nitrite.
Synthesis Methods
2-Chloro-1-(1,2-thiazol-3-yl)ethan-1-one can be synthesized through a variety of methods. The most common method is the reaction of 1,2-thiazol-3-ylacetic acid and chloroacetic acid in the presence of a base, such as sodium hydroxide. This reaction produces a mixture of the desired compound and other byproducts. These byproducts can then be removed through a variety of methods, such as chromatography, to produce the pure compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-1-(1,2-thiazol-3-yl)ethan-1-one involves the reaction of 2-chloroethanoyl chloride with 3-amino-1,2-thiazole in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloroethanoyl chloride", "3-amino-1,2-thiazole", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 3-amino-1,2-thiazole to a solution of 2-chloroethanoyl chloride in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to neutralize the hydrogen chloride formed during the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
2275350-26-8 |
Product Name |
2-chloro-1-(1,2-thiazol-3-yl)ethan-1-one |
Molecular Formula |
C5H4ClNOS |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
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